Phenestrol
Description
Phenestrol, also known as Depo-Provera in clinical contexts, is a synthetic progestogen steroid used primarily for hormonal contraception and hormone replacement therapy . Chemically, it is classified as a 17α-hydroxyprogesterone derivative, structurally characterized by a cyclopentane ring fused to a phenanthrene backbone. Its pharmacological action is mediated through binding to progesterone receptors, inhibiting gonadotropin secretion, and suppressing ovulation . This compound is administered via intramuscular injection, with a prolonged half-life due to its esterification, enabling sustained release over weeks to months. While its primary use is contraceptive, it has also been investigated for applications in endometriosis and certain hormone-sensitive cancers.
Properties
CAS No. |
19659-38-2 |
|---|---|
Molecular Formula |
C42H48Cl4N2O4 |
Molecular Weight |
786.6 g/mol |
IUPAC Name |
[4-[4-[4-[2-[4-[bis(2-chloroethyl)amino]phenyl]acetyl]oxyphenyl]hexan-3-yl]phenyl] 2-[4-[bis(2-chloroethyl)amino]phenyl]acetate |
InChI |
InChI=1S/C42H48Cl4N2O4/c1-3-39(33-9-17-37(18-10-33)51-41(49)29-31-5-13-35(14-6-31)47(25-21-43)26-22-44)40(4-2)34-11-19-38(20-12-34)52-42(50)30-32-7-15-36(16-8-32)48(27-23-45)28-24-46/h5-20,39-40H,3-4,21-30H2,1-2H3 |
InChI Key |
GTWGWCYJKHSRHO-UHFFFAOYSA-N |
SMILES |
CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl |
Canonical SMILES |
CCC(C1=CC=C(C=C1)OC(=O)CC2=CC=C(C=C2)N(CCCl)CCCl)C(CC)C3=CC=C(C=C3)OC(=O)CC4=CC=C(C=C4)N(CCCl)CCCl |
Synonyms |
fenestrol phenestrol |
Origin of Product |
United States |
Comparison with Similar Compounds
Limitations of Current Evidence
- Long-term safety data (>5 years) are sparse, requiring post-marketing surveillance .
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